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Compound of Interest

Compound Name: Linalyl Acetate

Cat. No.: B1675413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of linalyl acetate, a

widely used fragrance and flavoring agent, in various organic solvents. This document is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and related fields who require precise information on the solubility characteristics

of this compound for formulation, analysis, and process design.

Introduction to Linalyl Acetate
Linalyl acetate (C₁₂H₂₀O₂) is the acetate ester of linalool, a naturally occurring terpene

alcohol. It is a primary component of essential oils from plants such as lavender and bergamot.

Its pleasant floral and fruity aroma has led to its extensive use in perfumery, cosmetics, and as

a flavoring agent in the food industry. In the pharmaceutical and drug development sectors,

understanding its solubility is crucial for its potential use as an excipient, in topical formulations,

or as a component in delivery systems.

Quantitative Solubility of Linalyl Acetate
Precise quantitative data on the solubility of linalyl acetate in a wide range of organic solvents

is not extensively documented in publicly available literature. However, based on various

technical data sheets and scientific publications, a general understanding of its solubility profile

can be established. The following table summarizes the available quantitative and qualitative

solubility data for linalyl acetate in several common organic solvents.
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Solvent
Chemical
Formula

Polarity
(Dielectric
Constant)

Solubility Notes

Ethanol C₂H₅OH 24.55 Miscible[1]

Linalyl acetate is

readily soluble in

ethanol. One

source specifies

a solubility of 1

ml in 5 ml of 70%

ethanol,

indicating high

solubility.[2]

Diethyl Ether (C₂H₅)₂O 4.34 Miscible[1]

Due to its

nonpolar nature,

diethyl ether is

an excellent

solvent for the

lipophilic linalyl

acetate.

Acetone (CH₃)₂CO 20.7 Soluble

Linalyl acetate is

soluble in

acetone, a

common solvent

for fragrances

and essential

oils.

Chloroform CHCl₃ 4.81
Slightly

Soluble[3][4]

While soluble, it

is reported as

"slightly soluble,"

suggesting a

lower capacity

compared to

more compatible

solvents.
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Methanol CH₃OH 32.7
Slightly

Soluble[3][4]

Similar to

chloroform,

linalyl acetate

exhibits limited

solubility in

methanol.

Propylene Glycol C₃H₈O₂ 32.0
Slightly

Soluble[1]

This common

pharmaceutical

excipient shows

limited ability to

dissolve linalyl

acetate.

Fixed Oils (e.g.,

Mineral Oil)
Variable Low Soluble[1]

Linalyl acetate is

readily soluble in

nonpolar fixed

oils, which is

relevant for

oleaginous

formulations.

Diethyl Phthalate C₁₂H₁₄O₄ ~8.6 Soluble[1]

A common

solvent in the

fragrance

industry, it

effectively

dissolves linalyl

acetate.

Benzyl Benzoate C₁₄H₁₂O₂ ~4.8 Soluble[1]

Another widely

used solvent in

perfumery that

shows good

solvency for

linalyl acetate.

Glycerol C₃H₈O₃ 42.5 Insoluble[1] The high polarity

and extensive

hydrogen
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bonding of

glycerol make it

a poor solvent for

the nonpolar

linalyl acetate.

Water H₂O 80.1 Insoluble[1]

Linalyl acetate is

practically

insoluble in

water.

Note: "Miscible" implies that the substances will mix in all proportions, forming a homogeneous

solution. "Soluble" indicates that a significant amount of solute will dissolve in the solvent,

though not necessarily in all proportions. "Slightly soluble" suggests a lower, but still potentially

useful, degree of solubility. "Insoluble" indicates that a negligible amount of the solute will

dissolve. The temperatures for these solubility data are generally reported at ambient

conditions (approximately 20-25 °C).

Experimental Protocols for Solubility Determination
The following section outlines a detailed methodology for the experimental determination of

linalyl acetate solubility in an organic solvent, based on established gravimetric and isothermal

equilibrium methods.

Materials and Equipment
Solute: High-purity linalyl acetate (>99%)

Solvents: Analytical grade organic solvents (e.g., ethanol, acetone, hexane)

Apparatus:

Analytical balance (± 0.0001 g)

Thermostatic water bath or incubator capable of maintaining a constant temperature (± 0.1

°C)

Glass vials with airtight screw caps (e.g., 20 mL)
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Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Syringe filters (0.45 µm, solvent-compatible membrane)

Drying oven

Evaporating dishes

Experimental Procedure: Isothermal Equilibrium Method
Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of linalyl acetate into a series of glass vials.

Add a known volume (e.g., 10 mL) of the desired organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic water bath set to the desired experimental temperature

(e.g., 25 °C).

Continuously agitate the mixtures using a magnetic stirrer for a predetermined period

(e.g., 24-48 hours) to ensure equilibrium is reached. The time required for equilibrium may

need to be determined empirically by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Sample Collection and Filtration:

After the equilibration period, cease agitation and allow the vials to stand undisturbed in

the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow the excess undissolved

linalyl acetate to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed pipette to avoid premature crystallization.
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Immediately filter the collected supernatant through a 0.45 µm syringe filter into a pre-

weighed, dry evaporating dish. The filter should also be pre-warmed to the experimental

temperature.

Gravimetric Analysis:

Accurately weigh the evaporating dish containing the filtrate.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without degrading the linalyl acetate (e.g., 60-80 °C). The boiling point of linalyl
acetate is high (220 °C), minimizing the risk of evaporation.

Periodically remove the dish from the oven, allow it to cool in a desiccator, and weigh it.

Repeat this process until a constant weight is achieved, indicating complete removal of the

solvent.

Calculation of Solubility:

Calculate the mass of the dissolved linalyl acetate by subtracting the initial weight of the

empty evaporating dish from the final constant weight.

Calculate the mass of the solvent in the collected filtrate by subtracting the mass of the

dissolved linalyl acetate from the total mass of the filtrate.

Express the solubility in grams of linalyl acetate per 100 grams of solvent using the

following formula:

Solubility ( g/100g solvent) = (Mass of linalyl acetate / Mass of solvent) x 100

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

linalyl acetate solubility.
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Caption: Experimental workflow for determining the solubility of linalyl acetate.
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Conclusion
This technical guide provides a summary of the known solubility of linalyl acetate in various

organic solvents and a detailed experimental protocol for its determination. While linalyl
acetate is generally highly soluble in nonpolar and moderately polar organic solvents, precise

quantitative data across a broad range of conditions remains an area for further investigation.

The provided methodology offers a robust framework for researchers to obtain accurate and

reproducible solubility data, which is essential for the effective formulation and application of

this important compound in scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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